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Introduction

Anthemis nobilis, commonly known as Roman Chamomile, is a medicinal plant widely
recognized for its therapeutic properties, including anti-inflammatory, sedative, and
antispasmodic effects.[1][2] The essential oil extracted from its flowers is a complex mixture of
various bioactive compounds, with esters of angelic acid being major constituents.[3] Among
these, isobutyl angelate is a significant component that contributes to the characteristic aroma
and potential biological activities of the oil.[2][4] This document provides a detailed protocol for
the isolation of isobutyl angelate from Anthemis nobilis flowers, including methods for
extraction and purification, as well as a summary of expected yields.

Data Presentation: Yield and Composition

The yield of essential oil from Anthemis nobilis and the concentration of isobutyl angelate
within the oil can vary significantly based on factors such as plant origin, harvest time, and the
drying method used for the plant material.[5] The following tables summarize quantitative data
reported in the literature.

Table 1: Essential Oil Yield from Anthemis nobilis Flowers
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Plant Material State = Extraction Method Yield (%) Reference
Shade-dried flowers Hydrodistillation 1.87 [6]
Oven-dried flowers o
Hydrodistillation 0.95 [6]
(40°C)
Sun-dried flowers Hydrodistillation 0.40 [6]
Dried flowers Hydrodistillation 0.33 [5]
Dried flowers Hydrodistillation 0.22-0.80 [7]
Dried flowers Steam Distillation 0.14
Table 2: Isobutyl Angelate Content in Anthemis nobilis Essential Oil

Plant Origin/Cultivar Isobutyl Angelate (%) Reference
Italy 36.3-38.5 [8]
Bulgaria 37.22
Iran 25.9 [5]
Slovak Republic 21.6 9]
Commercial Oil (UK) 11.53 [10]
Commercial Oil (Edens

9.57 [11]
Garden)
Commercial Oil (Plant

8.7 [12]
Therapy)
General Range 2-38 [13]

Experimental Protocols

Protocol 1: Extraction of Essential Oil by Steam Distillation
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This protocol describes the extraction of the essential oil from dried Anthemis nobilis flowers
using a laboratory-scale steam distillation apparatus.

Materials and Equipment:

e Dried Anthemis nobilis flowers
o Steam distillation apparatus (e.g., Clevenger-type)
e Heating mantle

e Round-bottom flask (2 L)

o Condenser

e Collection vessel

« Distilled water

e Anhydrous sodium sulfate

e Glass funnel and filter paper

o Amber glass vial for storage
Procedure:

e Preparation of Plant Material: Weigh 100 g of dried Anthemis nobilis flowers. Gently crush
the flowers to increase the surface area for efficient oil extraction.

o Apparatus Setup: Assemble the steam distillation apparatus. Place the crushed flowers into
the 2 L round-bottom flask and add approximately 1 L of distilled water, ensuring the flowers
are fully submerged.

« Distillation: Begin heating the flask using the heating mantle. As the water boils, steam will
pass through the plant material, volatilizing the essential oils.
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Condensation and Collection: The steam and essential oil vapor will travel to the condenser.
Ensure a steady flow of cold water through the condenser to efficiently liquefy the vapors.
The distillate, a mixture of water and essential oil, will collect in the collection vessel.

Extraction Duration: Continue the distillation process for 3-4 hours to ensure complete
extraction of the essential oil.

Oil Separation: After distillation, carefully separate the oil layer from the aqueous layer
(hydrosol). The essential oil is typically less dense and will form a layer on top of the water.

Drying the Oil: To remove any residual water, pass the collected essential oil through a small
column of anhydrous sodium sulfate.

Storage: Store the dried essential oil in a sealed amber glass vial at 4°C to protect it from
light and heat.

Protocol 2: Isolation of Isobutyl Angelate by Preparative Gas Chromatography (Prep-GC)
This protocol outlines the purification of isobutyl angelate from the extracted essential oil.
Materials and Equipment:

Anthemis nobilis essential oil

Preparative Gas Chromatograph (Prep-GC) system with a suitable column (e.g., non-polar
or medium-polarity)

Fraction collector

Analytical Gas Chromatography-Mass Spectrometry (GC-MS) system for purity analysis
Solvents (e.g., hexane) for sample preparation

Procedure:

e Analytical GC-MS Analysis: First, analyze a small aliquot of the crude essential oil using an
analytical GC-MS system to determine the retention time of isobutyl angelate and the
overall composition of the oil.[5]
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Prep-GC Method Development: Based on the analytical results, develop a suitable
temperature program and flow rate for the Prep-GC to achieve good separation of isobutyl
angelate from other components.

Sample Injection: Dilute the essential oil in an appropriate solvent (e.g., hexane) and inject it
into the Prep-GC system.

Fraction Collection: Monitor the chromatogram and collect the fraction corresponding to the
retention time of isobutyl angelate as it elutes from the column.

Purity Analysis: Analyze the collected fraction using analytical GC-MS to confirm the purity of
the isolated isobutyl angelate.

Solvent Removal: If a solvent was used for collection, remove it under a gentle stream of
nitrogen or by using a rotary evaporator to obtain the pure compound.

Storage: Store the purified isobutyl angelate in a sealed vial at low temperature.

Visualizations
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Caption: Workflow for the isolation of isobutyl angelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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